Cas no 660856-33-7 (Benzonitrile, 3-[[5-(4-methylbenzoyl)-2-thiazolyl]amino]-)

• Product Name: Benzonitrile, 3-[[5-(4-methylbenzoyl)-2-thiazolyl]amino]-
• CAS No: 660856-33-7
• MF: C₁₈H₁₃N₃OS
• MW: 319.380322217941
• CID: 1702527
• PubChem ID: 71375227
• Update Time: 2025-04-21

Benzonitrile, 3-[[5-(4-methylbenzoyl)-2-thiazolyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[[5-(4-methylbenzoyl)-2-thiazolyl]amino]-
• 3-[[5-(4-methylbenzoyl)-1,3-thiazol-2-yl]amino]benzonitrile
• DTXSID30797976
• SCHEMBL5635565
• 660856-33-7
• 3-{[5-(4-Methylbenzoyl)-1,3-thiazol-2-yl]amino}benzonitrile

• Inchi： 1S/C18H13N3OS/c1-12-5-7-14(8-6-12)17(22)16-11-20-18(23-16)21-15-4-2-3-13(9-15)10-19/h2-9,11H,1H3,(H,20,21)
• InChI Key： RKFREALASLUJCW-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(C1C=CC(C)=CC=1)=O)NC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 319.07809
• Monoisotopic Mass: 319.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 94Ų

Experimental Properties

• PSA: 65.78